methyl 2-(2-(2-methoxyethoxy)-N-methylisonicotinamido)benzoate

• IUPAC Name: methyl 2-[[2-(2-methoxyethoxy)pyridine-4-carbonyl]-methylamino]benzoate
• InChI: InChI=1S/C18H20N2O5/c1-20(15-7-5-4-6-14(15)18(22)24-3)17(21)13-8-9-19-16(12-13)25-11-10-23-2/h4-9,12H,10-11H2,1-3H3
• InChI Key: AKHJWTUFYHDPQP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)OC)C(=O)C2=CC(=NC=C2)OCCOC
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of 2-(2-Methoxyethoxy)ethanol, which is an industrial solvent also known as Methyl Carbitol. A one-pot method for the synthesis of b-amino alcohols has been identified, which is based on C–H bond hydroxylation at the benzylic a-carbon atom with a subsequent nitrile or amide functional group reduction. This cascade process uses molecular oxygen as an oxidant and sodium bis(2-methoxyethoxy) aluminum hydride as a reductant.

Scientific Research Applications

Photophysical Properties and Application in Luminescence

One study discusses the synthesis and photophysical properties of methyl 2-hydroxy-4-(5-methoxythiophen-2-yl)benzoate and its analogs, highlighting their unique luminescence characteristics. These compounds exhibit strong blue light emission in the solid state, suggesting their potential application in developing fluorescent materials and light-emitting devices (Kim et al., 2021).

Synthetic Applications in Organic Chemistry

Another area of application is in organic synthesis. Methyl 2-((succinimidooxy)carbonyl)benzoate, a related compound, has been identified as an efficient reagent for N-phthaloylation of amino acids and derivatives. This method offers a simple and racemization-free procedure for modifying amino acids, which is crucial for peptide synthesis and pharmaceutical applications (Casimir et al., 2002).

Photopolymerization

In materials science, compounds like methyl 2-((4-benzoylphenyl)((1-methoxy-2-methyl-1-oxopropan-2-yl)oxy)amino)-2-methylpropanoate have been utilized as photoiniferters for nitroxide-mediated photopolymerization. This application is significant for developing advanced polymer materials with controlled structures and properties, relevant in coatings, adhesives, and nanotechnology (Guillaneuf et al., 2010).

Fluorescent Nanomaterials

The formation and spectroscopic analysis of nanofibers and microcrystals from 2-phenyl-benzoxazole derivatives indicate the potential of such compounds in creating fluorescent nanomaterials. These findings are particularly relevant for applications in sensing, imaging, and bioassays, where the fluorescence properties can be exploited (Ghodbane et al., 2012).

Biomimetic Iron(II) Complexes

Research on biomimetic iron(II) complexes using methyl 2-(methoxy-2-phenylacetate) and related compounds has contributed to understanding the mechanism of dioxygen activation in biological systems. Such studies are essential for developing catalytic processes that mimic natural enzymatic reactions, with implications in green chemistry and environmental remediation (Paria et al., 2014).